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Compound of Interest

Compound Name: 2-Methyltetrahydropyran

Cat. No.: B156201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
Methyltetrahydropyran (CAS No: 10141-72-7), a flammable liquid used as a solvent in

organic synthesis.[1] Adherence to these protocols is critical to ensure personnel safety and

maintain experimental integrity.

Hazard Identification and Classification
2-Methyltetrahydropyran is classified as a flammable liquid.[1] Contact with the skin or eyes

may lead to irritation and inflammation.[1] Inhalation of vapors or aerosols should be avoided.

[1] It is essential to handle this chemical with care to prevent exposure and mitigate fire risks.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 2-Methyltetrahydropyran are

summarized below.
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Property Value Reference

Molecular Formula C₆H₁₂O [1][2][3]

Molecular Weight 100.16 g/mol [3]

Appearance Colorless Liquid [1]

Odor Weak ether-like, sweet odor [1]

Boiling Point 107.3 °C at 760 mmHg [2]

Flash Point 11 °C [2]

Density 0.852 g/cm³ [2]

Toxicological and Hazard Information
Detailed toxicological data for 2-Methyltetrahydropyran is not extensively documented in the

provided search results. The primary known hazards are summarized here.

Hazard Type Description Reference

Eye Contact
May cause irritation and

inflammation.
[1]

Skin Contact
May cause irritation and

inflammation.
[1]

Inhalation
Vapors and aerosols should be

avoided.
[1]

Ingestion No specific data available.

Fire and Explosion Hazards
As a flammable liquid with a low flash point, 2-Methyltetrahydropyran poses a significant fire

hazard.
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Hazard Parameter Value / Precaution Reference

Flammability Flammable Liquid. [1]

Flash Point 11 °C [2]

Fire Extinguishing Media

Use dry chemical, CO₂, or

alcohol-resistant foam. Water

may be ineffective.

[4]

Hazardous Combustion

Products

Produces poisonous gases in

a fire.
[4]

Explosion Hazard

Vapors are heavier than air

and may travel to an ignition

source and flash back.

Containers may explode in a

fire.

[4]

Static Discharge

Vapors may be ignited by static

electricity. All equipment must

be grounded and bonded.

[5][6]

Experimental Workflow and Hazard Mitigation
The following diagrams illustrate a standard workflow for handling flammable liquids and the

interrelation of hazards associated with 2-Methyltetrahydropyran.
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Conduct Risk Assessment

2. Gather Materials & SDS

Proceed if safe

3. Inspect PPE

Proceed if safe

4. Verify Fume Hood Function

Proceed if safe

5. Dispense in Fume Hood

Proceed if safe

6. Perform Experiment

7. Securely Seal Container

8. Manage Spills

9. Segregate Hazardous Waste

10. Decontaminate Work Area

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling 2-Methyltetrahydropyran.
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Caption: Relationship between hazards for 2-Methyltetrahydropyran.

Experimental Protocol: Safe Handling and
Dispensing
This protocol outlines the essential steps for safely handling 2-Methyltetrahydropyran in a

laboratory setting.

6.1 Risk Assessment and Preparation

Conduct a thorough risk assessment for the planned experiment, identifying potential

hazards.[7]

Review the Safety Data Sheet (SDS) for 2-Methyltetrahydropyran.
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Ensure all necessary materials, including the chemical, solvents, glassware, and designated

hazardous waste containers, are readily available.[7]

Verify that a chemical safety shower and eyewash station are accessible and operational.[8]

6.2 Engineering Controls and Personal Protective Equipment (PPE)

All handling and dispensing of 2-Methyltetrahydropyran must occur within a certified

chemical fume hood to minimize vapor inhalation.[7][9]

Wear appropriate PPE, including:

Eye Protection: Chemical safety goggles with side shields or a full-face shield.[7] Standard

safety glasses are insufficient.[7]

Hand Protection: Chemical-resistant gloves (e.g., Viton™, Butyl rubber).[7] Always inspect

gloves for integrity before use.[7]

Body Protection: A chemical-resistant laboratory coat, fully buttoned.[7][9]

6.3 Dispensing and Handling

Ensure all equipment is free from ignition sources. Use non-sparking tools and explosion-

proof equipment where necessary.[5][6]

Ground and bond the container and receiving equipment to prevent static electricity

discharge during transfer.[5][6]

Dispense the chemical carefully to avoid splashes and the generation of aerosols.[7]

Keep the container tightly sealed when not in use.[1][9]

Avoid contact with incompatible substances, such as strong oxidizing agents.[9]

6.4 Storage

Store 2-Methyltetrahydropyran in a cool, dry, and well-ventilated area designated for

flammable liquids.[1][9] Recommended storage is in a refrigerator at 2-8°C.[3]
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Keep containers away from heat, sparks, open flames, and other ignition sources.[9]

Ensure containers are kept tightly closed to prevent leakage and potential peroxide

formation, a common hazard with ethers.[1][6]

Emergency Procedures
7.1 Spill Management

Small Spills: Evacuate the immediate area. Absorb the spill with an inert material like sand or

vermiculite.[7] Place the contaminated material into a sealed, labeled container for

hazardous waste disposal.[7]

Large Spills: Evacuate the laboratory and follow the institution's emergency procedures.[7]

Alert the appropriate emergency response team.

7.2 First Aid

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[10]

Following Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor.[10]

Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[10]

Following Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give

anything by mouth to an unconscious person and seek immediate medical attention.[10]

7.3 Waste Disposal

Dispose of waste containing 2-Methyltetrahydropyran in a designated, sealed, and

properly labeled hazardous waste container.[7]

Do not mix with non-halogenated waste streams.[7] Store waste containers in a designated

satellite accumulation area before collection by environmental health and safety personnel.

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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